Cas no 255056-44-1 ((4-BROMOPHENYL)DIPHENYLSULFONIUM TRIFLATE)

• Product Name: (4-BROMOPHENYL)DIPHENYLSULFONIUM TRIFLATE
• CAS No: 255056-44-1
• MF: C₁₉H₁₄BrF₃O₃S₂
• MW: 491.341872692108
• CID: 246779
• PubChem ID: 16213839
• Update Time: 2025-04-19

(4-BROMOPHENYL)DIPHENYLSULFONIUM TRIFLATE Chemical and Physical Properties

Names and Identifiers

• (4-BROMOPHENYL)DIPHENYLSULFONIUM TRIFLATE
• DIPHENYL(4-BROMOPHENYL)SULFONIUM TRIFLATE
• (4-BROMOPHENYL)DIPHENYLSULFONIUM TRIFLAT
• (4-Bromophenyl)diphenylsulfonium trifluoromethanesulfonate
• 527041_ALDRICH
• AG-B-20772
• CTK1A0471
• DIPHENYL(4-BROMOPHENYL)SULPHONIUM TRIFLATE
• KB-207981
• (4-Bromophenyl)(diphenyl)sulfanium trifluoromethanesulfonate
• (4-bromophenyl)-diphenyl-sulfonium;trifluoromethanesulfonate
• 255056-44-1
• GEO-04499
• SCHEMBL52028
• DTXSID80584136
• AKOS040768633
• (4-bromophenyl)-diphenylsulfanium;trifluoromethanesulfonate
• (4-Bromophenyl)diphenylsulfoniumtriflate
• MFCD02683573

• Inchi： 1S/C18H14BrS.CHF3O3S/c19-15-11-13-18(14-12-15)20(16-7-3-1-4-8-16)17-9-5-2-6-10-17;2-1(3,4)8(5,6)7/h1-14H;(H,5,6,7)/q+1;/p-1
• InChI Key： DWUGZIQLSUEMEO-UHFFFAOYSA-M
• SMILES： BrC1C=CC(=CC=1)[S+](C1C=CC=CC=1)C1C=CC=CC=1.S(C(F)(F)F)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 489.95202
• Monoisotopic Mass: 489.95198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• Color/Form: Solids
• Melting Point: 109-112 °C(lit.)
• PSA: 57.2
• Solubility: Not determined

(4-BROMOPHENYL)DIPHENYLSULFONIUM TRIFLATE Security Information

• Hazard Statement： Corrosive
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38